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Structural Properties & Spectroscopic Summary

Homopterocarpin is a pterocarpan, which is a type of isoflavonoid. Its core structure is derived from the

fusion of a benzopyran and benzofuran ring system [1] [2].

The table below summarizes the key spectroscopic data available from the search results:

Characterization Method Reported Data /| Conditions

H & **C NMR Spectra recorded in Chloroform-d (CDCIs) [3].

GC-MS Analysis Utilized for metabolite profiling and identification [3] [4].
Mass Spectrometry Molecular Formula: C17H160a4 [5].

Detailed Nuclear Magnetic Resonance (NMR)
Characterization

The primary source for NMR data indicates that 'H and *C NMR spectra were acquired using a JEOL
JNM-ECA spectrometer operating at 400 MHz, with the sample dissolved in chloroform-d (CDCIls) [3].
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This high field strength is suitable for detailed structural elucidation of a molecule of this size.

For a complete assignment, you would typically compare the chemical shifts of homopterocarpin with its
structural analogue, medicarpin. The key structural difference is the substitution at the 3-position:
homopterocarpin has a methoxy group (-OCHs), while medicarpin has a hydroxyl group (-OH) [1] [2]. This

difference significantly affects the chemical shifts of the nearby protons and carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

While specific GC temperature programs and MS source parameters are not detailed in the searched

literature, the general workflow and instrumentation context are established.

The experimental workflow for the extraction, biotransformation, and analysis of homopterocarpin and its

derivatives can be summarized as follows:
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Start: Plant Material
(Pterocarpus macrocarpus Heartwood)

omopterocarpin substrate

Direct analysis
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Overview of the characterization workflow for homopterocarpin, from plant material to identified

compound.
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The analysis was performed using a GC-MS system where compounds were identified by comparing their
mass spectra against the National Institute of Standards and Technology (NIST) Standard Reference
Database (version 02.L). A similarity index threshold of >80% was used for confident identification [3].

This method is also established for chemotaxonomic discrimination between Pterocarpus wood species [4].

Key Considerations for Researchers

For scientists aiming to characterize homopterocarpin, here are critical points based on the available data:

* NMR Solvent: The referenced study used CDClIs, which is a standard solvent for non-polar to
moderately polar compounds. Confirm solubility for your specific sample [3].

e Structural Analogue Comparison: Use medicarpin as a benchmark for NMR assignment. Pay close
attention to the 3-position on the A-ring, as the -OCHs (homopterocarpin) vs. -OH (medicarpin) is
the defining difference [1] [2].

¢ GC-MS Protocol: While specific methods are not listed, the use of a non-polar to mid-polar GC
column and electron ionization (EI) source can be inferred as standard practice. The key is method
validation using the NIST library [3] [4].

¢ Biotransformation Pathway: For studies involving microbial transformation, note that
homopterocarpin can be demethylated by Aspergillus niger to form medicarpin, which is a
compound with reported enhanced bioactivity [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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